2-Hydroxy-3-methylbenzhydrazide
Overview
Description
2-Hydroxy-3-methylbenzhydrazide is an organic compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18 . It is also known by other names such as 3-methylsalicylhydrazide and o-cresotic hydrazide .
Physical And Chemical Properties Analysis
2-Hydroxy-3-methylbenzhydrazide has a melting point of 189-193°C . It has a density of 1.262±0.06 g/cm3 and should be stored under inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Nonlinear Optical Materials
2-Hydroxy-3-methylbenzhydrazide: has been studied for its potential as a nonlinear optical (NLO) material. NLO materials are crucial in laser technology, optical communication, and data storage. The compound’s transparency in the UV–Vis spectrum between 420 and 1100 nm makes it a candidate for these applications .
Coordination Chemistry
In coordination chemistry, 2-Hydroxy-3-methylbenzhydrazide can act as a chelating ligand. It coordinates via its azomethane nitrogen and oxygen atoms, which is significant for synthesizing metal complexes with various industrial and pharmaceutical applications .
Organic Synthesis
This compound serves as a protecting group for aldehydes and ketones during organic synthesis. It’s used to stabilize reactive intermediates, allowing for more complex chemical reactions to be carried out .
Spectrophotometric Analysis
2-Hydroxy-3-methylbenzhydrazide: is utilized as a spectrophotometric agent for the analysis of metal ions. This application is essential in both environmental monitoring and industrial quality control .
Pharmaceutical Research
Aryl semicarbazones, a class to which 2-Hydroxy-3-methylbenzhydrazide belongs, have shown anticonvulsant activity. This opens up avenues for the development of new antiepileptic drugs .
Crystal Engineering
The ability to grow quality single crystals of 2-Hydroxy-3-methylbenzhydrazide by slow evaporation makes it valuable in crystal engineering. These crystals are used in X-ray crystallography to determine the structure of complex molecules .
Thermal Analysis
2-Hydroxy-3-methylbenzhydrazide: has been characterized thermally, which is important for understanding its stability and decomposition patterns. This information is vital for its use in high-temperature applications .
Material Science
Due to its structural properties, 2-Hydroxy-3-methylbenzhydrazide can be explored for use in material science, particularly in the development of new materials with specific mechanical, electrical, or thermal properties .
Safety and Hazards
properties
IUPAC Name |
2-hydroxy-3-methylbenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-3-2-4-6(7(5)11)8(12)10-9/h2-4,11H,9H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWNTVIWGDXKENJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80184978 |
Source
|
| Record name | 2-Hydroxy-3-methylbenzhydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80184978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-3-methylbenzhydrazide | |
CAS RN |
30991-42-5 |
Source
|
| Record name | 2-Hydroxy-3-methylbenzhydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030991425 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 30991-42-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97208 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Hydroxy-3-methylbenzhydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80184978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 30991-42-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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